Cas no 1804444-22-1 (Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate)

Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate structure
1804444-22-1 structure
Product Name:Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate
CAS No:1804444-22-1
MF:C9H9F2NO2
MW:201.1700694561
CID:4811761
Update Time:2023-08-19

Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate
    • Inchi: 1S/C9H9F2NO2/c1-5-3-12-4-6(9(13)14-2)7(5)8(10)11/h3-4,8H,1-2H3
    • InChI Key: WAKYKWYIAWODNR-UHFFFAOYSA-N
    • SMILES: FC(C1C(C(=O)OC)=CN=CC=1C)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 211
  • XLogP3: 1.7
  • Topological Polar Surface Area: 39.2

Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029074730-250mg
Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate
1804444-22-1 97%
250mg
$480.00 2022-04-02
Alichem
A029074730-500mg
Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate
1804444-22-1 97%
500mg
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Alichem
A029074730-1g
Methyl 4-(difluoromethyl)-3-methylpyridine-5-carboxylate
1804444-22-1 97%
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$1,534.70 2022-04-02
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